Metapramine-d3
Description
Metapramine-d3 is the labelled analogue of Metapramine . Metapramine is a tricyclic antidepressant and acts as a low-affinity NMDA receptor antagonist . It was developed by Rhone Poulenc and introduced for the treatment of depression in France in 1984 . In addition to its efficacy against affective disorders, it also has analgesic properties, and may be useful in the treatment of pain .
Molecular Structure Analysis
Metapramine-d3 is closely related to the D2 receptor subtype, making the development of D3 selective antagonists a challenging task . D3 receptors are expressed by a distinct population of prefrontal neurons and they also represent the main auto-receptor controlling DA release in the prefrontal cortex .
Mechanism of Action
properties
CAS RN |
1794942-17-8 |
|---|---|
Product Name |
Metapramine-d3 |
Molecular Formula |
C16H18N2 |
Molecular Weight |
241.352 |
IUPAC Name |
N-methyl-11-(trideuteriomethyl)-5,6-dihydrobenzo[b][1]benzazepin-5-amine |
InChI |
InChI=1S/C16H18N2/c1-17-14-11-12-7-3-5-9-15(12)18(2)16-10-6-4-8-13(14)16/h3-10,14,17H,11H2,1-2H3/i2D3 |
InChI Key |
YXVZOBVWVRFPTE-BMSJAHLVSA-N |
SMILES |
CNC1CC2=CC=CC=C2N(C3=CC=CC=C13)C |
synonyms |
10,11-Dihydro-N-methyl-5-(methyl-d3)-5H-Dibenz[b,f]azepin-10-amine; 5-(Methyl-d3)-10-methylamino-10,11-dihydrodibenzo[b,f]azepine; RP 19560-d3; 10,11-Dihydro-5-(methyl-d3)-10-5H-Dibenz[b,f]azepine; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,3,4-Trimethyl-2H-furo[2,3-c]pyrazole-5-carbonyl chloride](/img/structure/B586881.png)
